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Introduction

Allatotropin (AT) is a pleiotropic neuropeptide crucial in insect physiology. Primarily
recognized for its role in stimulating the biosynthesis of juvenile hormone (JH), AT is also
involved in myoregulation, immune responses, and feeding behaviors.[1][2][3][4] The diverse
functions of Allatotropin make its corresponding gene a significant target for functional
genomics research and the development of novel insect control strategies. The CRISPR/Cas9
system offers a powerful and precise method for knocking out the Allatotropin gene to
elucidate its full range of biological roles and to validate it as a potential target for drug
development.[5][6][7]

These application notes provide a comprehensive guide to the experimental workflow for the
CRISPR/Cas9-mediated knockout of the Allatotropin gene in insects, from sgRNA design to
validation of the knockout. While a specific, published protocol for the CRISPR/Cas9 knockout
of the Allatotropin gene is not yet available, the following protocols are based on established
and effective methods for gene editing in various insect species.[1][8][9]

Allatotropin Signaling Pathway

Allatotropin exerts its effects by binding to a specific G-protein coupled receptor (GPCR) on
the cell surface.[10][11][12] Upon ligand binding, the receptor activates a Gq protein, which in
turn stimulates Phospholipase C (PLC). PLC catalyzes the hydrolysis of phosphatidylinositol
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4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3
diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum,
triggering the release of stored calcium ions (Ca2+) into the cytoplasm.[1] This increase in
intracellular calcium concentration is a key event in the downstream cellular responses to
Allatotropin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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